![molecular formula C22H23N7O B2709967 6-(4-Methoxyphenyl)-2-(4-phenylpiperazin-1-yl)-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine CAS No. 338403-74-0](/img/structure/B2709967.png)
6-(4-Methoxyphenyl)-2-(4-phenylpiperazin-1-yl)-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
6-(4-Methoxyphenyl)-2-(4-phenylpiperazin-1-yl)-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine is a useful research compound. Its molecular formula is C22H23N7O and its molecular weight is 401.474. The purity is usually 95%.
BenchChem offers high-quality 6-(4-Methoxyphenyl)-2-(4-phenylpiperazin-1-yl)-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-(4-Methoxyphenyl)-2-(4-phenylpiperazin-1-yl)-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Human A3 Adenosine Receptor Antagonists
Research has highlighted derivatives of the triazolopyrimidine class, including modifications similar to the mentioned compound, as potent and selective antagonists of the human A3 adenosine receptor (AR). These derivatives have shown promise in neuroprotection, particularly in countering neurotoxicity induced by chemotherapy agents like oxaliplatin. The modification of the core structure with various lipophilic groups and acyl moieties has been crucial for enhancing receptor affinity and selectivity (Squarcialupi et al., 2013).
Antimicrobial and Antioxidant Activities
Triazolopyrimidine compounds have also been investigated for their antimicrobial and antioxidant properties. A study synthesized a series of triazolopyrimidines, assessing their efficacy against various microbial strains and their antioxidant capacity. These compounds, including structures akin to the specified chemical, were found to possess significant antimicrobial activity, highlighting their potential in developing new antimicrobial agents (Gilava et al., 2020).
Analgesic and Anti-inflammatory Activities
Another research avenue explored the analgesic and anti-inflammatory potentials of new triazolopyrimidine derivatives. By synthesizing and testing a variety of compounds for these biological activities, certain derivatives were identified to exhibit promising efficacy. This suggests the potential application of triazolopyrimidine compounds in developing new treatments for pain and inflammation (Abu‐Hashem et al., 2011).
Antimalarial Agents
The triazolopyrimidine scaffold has been utilized in the design of inhibitors targeting Plasmodium falciparum dihydroorotate dehydrogenase (PfDHODH), a key enzyme in the parasite's life cycle. Computational docking studies and pharmacokinetic predictions on a series of triazolopyrimidine derivatives have shed light on their potential as novel antimalarial compounds. This research provides a foundation for further optimization of these compounds as effective antimalarial agents (Ibrahim et al., 2021).
Aurora-A Kinase Inhibitors
In cancer research, triazolopyrimidines have been synthesized and evaluated as inhibitors of Aurora-A kinase, an enzyme implicated in cancer cell proliferation and tumor growth. This line of investigation represents a promising approach to cancer therapy, with certain derivatives showing significant cytotoxic activity against cancer cell lines, indicating their potential as anticancer drugs (Shaaban et al., 2011).
properties
IUPAC Name |
6-(4-methoxyphenyl)-2-(4-phenylpiperazin-1-yl)-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23N7O/c1-30-18-9-7-16(8-10-18)19-15-24-21-25-22(26-29(21)20(19)23)28-13-11-27(12-14-28)17-5-3-2-4-6-17/h2-10,15H,11-14,23H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GKQMBUIJYXMUGX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=C(N3C(=NC(=N3)N4CCN(CC4)C5=CC=CC=C5)N=C2)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23N7O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-(4-Methoxyphenyl)-2-(4-phenylpiperazin-1-yl)-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.